ethyl (2E)-2-[(2,4-difluorophenyl)sulfonyl]-3-[(3,4-dimethoxyphenyl)amino]acrylate

• IUPAC Name: ethyl (E)-2-(2,4-difluorophenyl)sulfonyl-3-(3,4-dimethoxyanilino)prop-2-enoate
• InChI: InChI=1S/C19H19F2NO6S/c1-4-28-19(23)18(29(24,25)17-8-5-12(20)9-14(17)21)11-22-13-6-7-15(26-2)16(10-13)27-3/h5-11,22H,4H2,1-3H3/b18-11+
• InChI Key: RKEBDILZLJFNRM-WOJGMQOQSA-N
• Canonical SMILES: CCOC(=O)C(=CNC1=CC(=C(C=C1)OC)OC)S(=O)(=O)C2=C(C=C(C=C2)F)F
• Isomeric SMILES: CCOC(=O)/C(=C\NC1=CC(=C(C=C1)OC)OC)/S(=O)(=O)C2=C(C=C(C=C2)F)F
• Molecular Formula: C19H19F2NO6S
• Molecular Weight: 427.4 g/mol

Description

Ethyl (2E)-2-[(2,4-difluorophenyl)sulfonyl]-3-[(3,4-dimethoxyphenyl)amino]acrylate is a useful research compound. Its molecular formula is C19H19F2NO6S and its molecular weight is 427.42. The purity is usually 95%.
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Scientific Research Applications

Genotoxicity, Mutagenicity, and Carcinogenic Potentials of Acrylates

Acrylates, including lower alkyl acrylate monomers such as methyl-, ethyl-, and butyl acrylate, are utilized in various applications from plastics to cosmetics. A comprehensive review evaluated their potential for genotoxicity, mutagenicity, and carcinogenicity based on mechanistic, toxicokinetic, and human data. The review found these acrylates to be rapidly metabolized and generally lacking bioactivity in cancer-related pathways, supporting a cytotoxic, non-genotoxic mechanism. Tumorigenesis observed in some studies was attributed to chronic irritation from high doses, suggesting these chemicals do not pose a significant human cancer hazard under normal exposure levels (Suh et al., 2018).

Bioaccumulation and Environmental Impact of Perfluoroalkyl Chemicals

Perfluoroalkyl chemicals, which might share structural similarities with the fluorinated components of the mentioned acrylate, have been extensively studied for their environmental persistence and bioaccumulation. A critical review comparing these substances with regulatory criteria for bioaccumulative compounds highlighted that most perfluoroalkyl carboxylic acids (PFCAs) and sulfonates (PFSAs) with less than seven fluorinated carbons, including perfluorooctanoic acid (PFOA), do not meet the criteria for being considered bioaccumulative. This suggests that while these chemicals are environmentally persistent, they may not pose the same level of bioaccumulation concern as other more extensively studied pollutants (Conder et al., 2008).